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An In-Depth Technical Guide to the Physicochemical Properties of 4-Fluorobenzonitrile:

Melting and Boiling Points

Abstract: This technical guide provides a comprehensive analysis of the melting and boiling

points of 4-Fluorobenzonitrile (CAS No. 1194-02-1), a critical intermediate in the

pharmaceutical, agrochemical, and materials science sectors. The document synthesizes data

from authoritative sources to establish reliable values for these key physical properties.

Furthermore, it delves into the underlying principles that govern these phase transitions and

presents validated experimental protocols for their accurate determination. This guide is

intended for researchers, chemists, and drug development professionals who require precise

physicochemical data and robust methodologies for handling and utilizing this versatile

compound.

Introduction to 4-Fluorobenzonitrile
Overview and Chemical Identity
4-Fluorobenzonitrile, also known as p-cyanofluorobenzene, is an aromatic organic compound

with the chemical formula C₇H₄FN.[1] It consists of a benzene ring substituted with a nitrile (-

C≡N) group and a fluorine (-F) atom at the para (4) position. This substitution pattern imparts

unique electronic properties and reactivity, making it a valuable building block in organic

synthesis.[1][2] Under standard conditions, it typically appears as a white to off-white crystalline

solid or a colorless to pale yellow liquid, depending on the ambient temperature relative to its

melting point.[3][4][5][6]
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Significance in Research and Development
The utility of 4-Fluorobenzonitrile is widespread. In medicinal chemistry, it serves as a crucial

precursor for synthesizing novel drug candidates, including anti-inflammatory agents and opioid

receptor antagonists.[1][2][6] The presence of the fluorine atom can enhance metabolic stability

and lipophilicity, which are often desirable properties in bioactive molecules.[1] Beyond

pharmaceuticals, it is employed in the production of high-performance agrochemicals, specialty

dyes, and pigments.[1][2] Its application extends to materials science, where it is used in the

development of organic electronics like organic light-emitting diodes (OLEDs).[1]

Core Physicochemical Properties
The melting and boiling points are fundamental properties that dictate the physical state of a

substance and are critical for process design, purification, and storage.

Summary of Quantitative Data
The physical properties of 4-Fluorobenzonitrile are well-documented across various chemical

suppliers and databases. A summary of these key values is presented below for rapid

reference.

Property Value Source(s)

CAS Number 1194-02-1 [1][7]

Molecular Formula C₇H₄FN [1]

Molecular Weight 121.11 g/mol [1][8]

Appearance
White crystalline solid /

Colorless to yellow liquid
[3][4]

Melting Point 32 - 37 °C (89.6 - 98.6 °F) [2][7][9]

Boiling Point
188 °C (370.4 °F) at 750

mmHg
[2][7][9][10]

Flash Point 65 °C (149 °F) [7][9]

Density ~1.11 - 1.15 g/cm³ [6][10]
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In-Depth Analysis of Melting Point
The melting point of 4-Fluorobenzonitrile is consistently reported in the range of 32 °C to 37

°C.[2][7][9] For a pure crystalline solid, the melting point should be a sharp, well-defined

temperature. The observed range (e.g., 33-36 °C) reflects the transition from the first sign of

liquefaction to complete melting.[7][10] This slight variability across different sources can be

attributed to minor differences in purity or the specific methodology used for determination.[11]

The presence of impurities typically depresses and broadens the melting point range, making

this parameter a reliable indicator of compound purity.[11]

In-Depth Analysis of Boiling Point
The boiling point is consistently cited as 188 °C.[1] It is crucial to note that this value is often

specified at a pressure of 750 mmHg (or 750 torr), which is slightly below standard atmospheric

pressure (760 mmHg).[2][7][9][10] The boiling point of a liquid is the temperature at which its

vapor pressure equals the surrounding atmospheric pressure. Therefore, any deviation from

standard pressure will affect the observed boiling point. While the difference between 750

mmHg and 760 mmHg results in a minor deviation, precise experimental work, especially at

significantly different altitudes, requires pressure correction.

Visualization of Phase Transitions
The relationship between the physical state of 4-Fluorobenzonitrile and temperature can be

visualized as a linear progression through its distinct phase transitions.
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Caption: Phase transitions of 4-Fluorobenzonitrile with temperature.

Experimental Determination Protocols
To ensure data integrity, the determination of melting and boiling points must follow

standardized, reproducible protocols. The methodologies described below are self-validating

when performed with calibrated equipment and proper technique.

Protocol for Melting Point Determination (Capillary
Method)
This method relies on heating a small sample in a capillary tube within a calibrated apparatus

while observing the temperature of phase transition.

Causality: Slow, controlled heating is essential. Rapid heating can cause a lag between the

thermometer reading and the actual sample temperature, leading to erroneously high and

broad melting ranges.[11] Using a finely powdered, dry sample ensures uniform heat transfer.

[12]

Step-by-Step Methodology:
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Sample Preparation: Place a small amount of 4-Fluorobenzonitrile on a clean, dry surface

(like a porous plate) and crush it into a fine powder.[12]

Capillary Loading: Take a glass capillary tube sealed at one end. Push the open end into the

powdered sample to collect a small amount.[12]

Packing: Gently tap the sealed end of the capillary on a hard surface to pack the powder

down into a dense column of 1-2 mm in height.[11]

Apparatus Setup: Place the loaded capillary into the heating block of a calibrated melting

point apparatus. Attach it to a thermometer if using a manual setup like a Thiele tube filled

with a high-boiling liquid (e.g., paraffin or silicone oil).[12]

Heating: Begin heating the apparatus. A rapid heating rate can be used initially, but the rate

must be slowed to 1-2 °C per minute as the temperature approaches the expected melting

point.[11]

Observation & Recording: Record two temperatures:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the last crystal of the solid melts completely.

Reporting: The melting point is reported as the range T1 - T2. For a pure sample, this range

should be narrow (0.5 - 1.0 °C).[11]

Protocol for Boiling Point Determination (Siwoloboff
Method)
This micro-scale method is suitable for small quantities and involves observing bubble

formation from an inverted capillary within the heated liquid.

Causality: As the liquid is heated, the air trapped in the inverted capillary expands and

escapes. When the liquid's temperature reaches its boiling point, its vapor pressure equals the

atmospheric pressure, causing a rapid and continuous stream of vapor bubbles to emerge from

the capillary.[12]
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Step-by-Step Methodology:

Sample Preparation: Add approximately 0.5 mL of 4-Fluorobenzonitrile to a small test tube

(ignition tube).

Capillary Insertion: Place a standard melting point capillary, sealed at one end, into the test

tube with the open end submerged in the liquid.[12]

Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb.[12]

Heating: Immerse the assembly in a heating bath (e.g., a beaker of mineral oil).

Observation: Heat the bath gently with constant stirring. Observe the inverted capillary.

Initially, trapped air will emerge as slow bubbles.

Recording: Note the temperature when a rapid, continuous stream of bubbles emerges from

the capillary's open end. This temperature is the boiling point.

Confirmation (Optional): Remove the heat source. The temperature at which the bubble

stream ceases and the liquid just begins to be drawn back into the capillary is a highly

accurate measure of the boiling point.

Caption: Experimental workflows for melting and boiling point determination.

Safety and Handling Considerations
4-Fluorobenzonitrile is classified as a hazardous substance and must be handled with

appropriate precautions.

Hazards: It is harmful if swallowed, in contact with skin, or if inhaled.[3][13] It is also

categorized as a flammable solid.[9][13]

Handling: Use only in a well-ventilated area, such as a chemical fume hood.[7] Wear

appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles,

and a lab coat.[3][7]
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Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][7] Store

away from heat, sparks, open flames, and incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[3][7]

Conclusion
The melting point (32-37 °C) and boiling point (188 °C @ 750 mmHg) of 4-Fluorobenzonitrile
are well-established and critical parameters for its effective use in scientific and industrial

applications. Understanding these properties, the factors that influence them, and the precise

protocols for their verification are essential for ensuring purity, optimizing reaction conditions,

and maintaining safety. The data and methodologies presented in this guide provide a reliable

foundation for professionals working with this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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